Cas no 121325-68-6 (2-Butenedial,2-(4-methyl-3-penten-1-yl)-, (2E)-)

• Product Name: 2-Butenedial,2-(4-methyl-3-penten-1-yl)-, (2E)-
• CAS No: 121325-68-6
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 195361
• PubChem ID: 6442437
• Update Time: 2025-04-19

2-Butenedial,2-(4-methyl-3-penten-1-yl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenedial,2-(4-methyl-3-penten-1-yl)-, (2E)-
• (E)-2-(4-methylpent-3-enyl)but-2-enedial
• alpha-(E)-Acaridial
• 121325-68-6
• SCHEMBL1301033
• 2-Butenedial, 2-(4-methyl-3-pentenyl)-, (E)-
• 2(e)-(4-methyl-3-pentenyl)-butenedial
• alpha-Acaridial

• Inchi： 1S/C10H14O2/c1-9(2)4-3-5-10(8-12)6-7-11/h4,6-8H,3,5H2,1-2H3/b10-6+
• InChI Key： RZUYNBNUYOKGPO-UXBLZVDNSA-N
• SMILES： O=C/C(=C/C=O)/CC/C=C(\C)/C

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 1.7

Experimental Properties

• Density: 0.949
• Boiling Point: 281.5°Cat760mmHg
• Flash Point: 104.7°C
• Refractive Index: 1.466
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids